Cas no 4747-11-9 ((1-phenoxyethyl)benzene)

• Product Name: (1-phenoxyethyl)benzene
• CAS No: 4747-11-9
• MF: C₁₄H₁₄O
• MW: 198.260364055634
• CID: 931051
• PubChem ID: 98303
• Update Time: 2025-04-19

(1-phenoxyethyl)benzene Chemical and Physical Properties

Names and Identifiers

• (1-phenoxyethyl)benzene
• 1-Phenoxy-1-phenyl-ethan
• 1-Phenyl-1-phenoxyethane
• 1-Phenylethylphenylether
• AC1Q2C1X
• AC1Q57ID
• AGN-PC-004CMN
• NCIOpen2_001726
• NSC98401
• PhCH(OPh)Me
• phenyl 1-phenylethyl ether
• SureCN4363303
• (1-Phenylethoxy)benzene #
• SCHEMBL4363303
• NSC 98401
• DB-321307
• 4747-11-9
• NSC-98401
• NS00045105
• AKOS014091843
• EINECS 225-264-6

• Inchi： 1S/C14H14O/c1-12(13-8-4-2-5-9-13)15-14-10-6-3-7-11-14/h2-12H,1H3
• InChI Key： MMDVBQJVKNNYLU-UHFFFAOYSA-N
• SMILES： CC(C1C=CC=CC=1)OC1C=CC=CC=1

Computed Properties

• Exact Mass: 198.10452
• Monoisotopic Mass: 198.104465
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 166
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 9.2
• XLogP3: 3.8

Experimental Properties

• Density: 1.035
• Boiling Point: 291.4°C at 760 mmHg
• Flash Point: 112.7°C
• Refractive Index: 1.561
• PSA: 9.23
• LogP: 3.82660

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Phenol ethers
• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers